Cas no 1994-13-4 (6-fluoro-4-hydroxy-2H-chromen-2-one)

6-Fluoro-4-hydroxy-2H-chromen-2-one is a fluorinated coumarin derivative with notable applications in organic synthesis and pharmaceutical research. Its structure, featuring a hydroxyl group at the 4-position and a fluorine substituent at the 6-position, enhances its reactivity and potential as a building block for bioactive compounds. The fluorine atom improves metabolic stability and binding affinity, making it valuable in drug discovery. This compound exhibits favorable photophysical properties, useful in fluorescence-based studies. Its high purity and well-defined synthetic pathway ensure reproducibility for research purposes. As a versatile intermediate, it is employed in the development of anticoagulants, antimicrobial agents, and other pharmacologically relevant molecules.
6-fluoro-4-hydroxy-2H-chromen-2-one structure
1994-13-4 structure
Product Name:6-fluoro-4-hydroxy-2H-chromen-2-one
CAS No:1994-13-4
MF:C9H5FO3
MW:180.132606267929
MDL:MFCD03094006
CID:118277
PubChem ID:54691406
Update Time:2025-06-06

6-fluoro-4-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,6-fluoro-4-hydroxy-
    • 6-Fluoro-4-hydroxycoumarin
    • 2H-1-Benzopyran-2-one,6-fluoro-4-hydroxy
    • 4-hydroxy-6-fluoro-2H-chromen-2-one
    • 6-Fluor-4-hydroxy-cumarin
    • 6-FLUORO-4-HYDROXY-2H-CHROMEN-2-ONE
    • 6-fluoro-4-hydroxy-6-methylcoumarin
    • 6-fluoro-4-hydroxy-chromen-2-one
    • 6-Fluoro-4-hydroxycoumarine
    • 2H-1-Benzopyran-2-one, 6-fluoro-4-hydroxy-
    • BARIUM SULFATE
    • Barite
    • Baritop
    • Radiobaryt
    • Macropaque
    • Radiopaque
    • Micropaque
    • Esophotrast
    • Microtrast
    • Liquipake
    • Barotrast
    • Barosperse
    • EntroBar
    • Barium sulphate
    • EneMark
    • EneCat
    • Enamel White
    • Blanc fixe
    • Readi-CAT
    • Pigment White 22
    • E-Z-Paque
    • Liquibarine
    • Colonatrast
    • Topcontral
    • Tonopaque
    • Supramike
    • Novopaque
    • Danobaryt
    • Barytgen
    • Barobag
    • Baraflave
    • Microfanox
    • Microbar
    • Baryxine
    • Barytes
    • Barocat
    • Unibaryt
    • Suspobar
    • Oratrast
    • Oesobar
    • Neobalgin
    • Mixobar
    • Finemeal
    • Citobaryum
    • Bayrites
    • Baroloid
    • Barodense
    • Baridol
    • Bakon
    • EN300-102512
    • CHEMBL4648126
    • 6-fluoro-2-hydroxy-4h-chromen-4-one
    • 6-fluoro-4-hydroxychromen-2-one
    • 6-Fluoro-4-hydroxycoumarin, 98%
    • J-012877
    • NS-01558
    • SCHEMBL2492142
    • C73780
    • 1ST164120
    • A18405
    • AKOS002666461
    • SY050873
    • 6-Fluoro-4-hydroxy coumarin
    • 1994-13-4
    • Z1255356740
    • F0906
    • MFCD03094006
    • CS-0073653
    • F2100-0057
    • 6-fluoro-4-hydroxy-2H-chromen-2-one
    • MDL： MFCD03094006
    • Inchi： 1S/C9H5FO3/c10-5-1-2-8-6(3-5)7(11)4-9(12)13-8/h1-4,11H
    • InChI Key： JCOYNGQUPPGRNB-UHFFFAOYSA-N
    • SMILES： FC1C=CC2=C(C=1)C(=CC(=O)O2)O

Computed Properties

  • Exact Mass: 180.02200
  • Monoisotopic Mass: 180.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 62.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 1001
  • XLogP3: -2.2
  • Topological Polar Surface Area: 88.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.549
  • Melting Point: 248-251 °C(lit.)
  • Boiling Point: 292.1°C at 760 mmHg
  • Flash Point: 130.5°C
  • Refractive Index: 1.629
  • PSA: 50.44000
  • LogP: 1.63770
  • Solubility: Not determined

6-fluoro-4-hydroxy-2H-chromen-2-one Security Information

6-fluoro-4-hydroxy-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM286384-10g
6-Fluoro-4-hydroxy-2H-chromen-2-one
 1994-13-4 97%
10g
 $408 2021-06-17
Alichem
A449042119-10g
6-Fluoro-4-hydroxy-2H-chromen-2-one
 1994-13-4 97%
10g
 $479.60 2023-09-02
Apollo Scientific
PC6507-250mg
6-Fluoro-4-hydroxycoumarin
 1994-13-4
250mg
 £12.00 2024-05-24
Apollo Scientific
PC6507-1g
6-Fluoro-4-hydroxycoumarin
 1994-13-4
1g
 £30.00 2024-05-24
TRC
B434805-100mg
6-fluoro-4-hydroxychromen-2-one
 1994-13-4
100mg
 $ 75.00 2023-04-18
TRC
B434805-250mg
6-fluoro-4-hydroxychromen-2-one
 1994-13-4
250mg
 $ 144.00 2023-04-18
TRC
B434805-500mg
6-fluoro-4-hydroxychromen-2-one
 1994-13-4
500mg
 $ 219.00 2023-04-18
TRC
B434805-1g
6-fluoro-4-hydroxychromen-2-one
 1994-13-4
1g
 $ 299.00 2023-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MZ839-200mg
6-fluoro-4-hydroxy-2H-chromen-2-one
 1994-13-4 98.0%(GC&T)
200mg
 ￥432.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
F0906-1G
6-Fluoro-4-hydroxycoumarin
 1994-13-4 >98.0%(GC)(T)
1g
 ¥940.00 2023-09-08

6-fluoro-4-hydroxy-2H-chromen-2-one Production Method

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